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Compound of Interest

Compound Name: 3-Chlorobenzaldehyde oxime

CAS No.: 34158-71-9

Cat. No.: B1353261

Get Quote

An In-Depth Technical Guide to 3-Chlorobenzaldehyde Oxime: Identification, Synthesis, and

Application

Abstract
This technical guide provides a comprehensive overview of 3-Chlorobenzaldehyde oxime, a

key chemical intermediate in synthetic organic chemistry. Addressed to researchers, scientists,

and professionals in drug development, this document details the definitive identification of the

compound through its Chemical Abstracts Service (CAS) number, outlines its physicochemical

properties, and presents a detailed, field-proven protocol for its synthesis. Furthermore, it

discusses the compound's applications, safety considerations, and handling procedures,

grounding all claims in authoritative references to ensure scientific integrity and trustworthiness.

Introduction: The Significance of 3-
Chlorobenzaldehyde Oxime
Oximes, as a class of organic compounds, represent a critical functional group in medicinal

chemistry and materials science. Their utility as precursors for amides, nitriles, and various
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nitrogen-containing heterocycles makes them invaluable building blocks. 3-
Chlorobenzaldehyde oxime, specifically, serves as a versatile intermediate. The presence of

a chlorine atom on the benzene ring provides a reactive site for further functionalization

through nucleophilic aromatic substitution or cross-coupling reactions, enabling the synthesis of

a diverse array of more complex molecules.[1] Accurate identification, synthesis, and handling

of this starting material are paramount for the integrity and success of subsequent research

and development efforts.

Definitive Identification: CAS Number Lookup
The Chemical Abstracts Service (CAS) number is a unique numerical identifier assigned to

every chemical substance, ensuring unambiguous identification in literature, databases, and

regulatory submissions. For 3-Chlorobenzaldehyde oxime, some ambiguity may arise due to

the potential for stereoisomerism (E/Z isomers) around the C=N double bond.

The most general CAS number, likely referring to an unspecified isomer mixture, is:

CAS Number: 34158-71-9[2]

It is crucial for researchers to be aware that other CAS numbers may be cited in literature or by

suppliers, often referring to specific isomers:

CAS Number 3717-33-7: Also cited for 3-Chlorobenzaldehyde oxime.[3]

CAS Number 4006-79-5: Specifically designates the (E)-isomer, (E)-3-Chlorobenzaldehyde
oxime.[4]

When procuring this chemical, it is essential to cross-reference the CAS number with the

supplier's specifications to ensure the correct isomer is obtained for the intended application.

Physicochemical and Computed Properties
A summary of the key properties of 3-Chlorobenzaldehyde oxime is provided below for quick

reference. This data is essential for experimental planning, including solvent selection and

reaction condition optimization.
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Property Value Source

Molecular Formula C₇H₆ClNO [2][5]

Molecular Weight 155.58 g/mol [2][5]

IUPAC Name

N-[(3-

chlorophenyl)methylidene]hydr

oxylamine

[5]

Purity Typically ≥95% [2]

Hydrogen Bond Donor Count 1 [5]

Hydrogen Bond Acceptor

Count
2 [5]

Rotatable Bond Count 1 [5]

Synthesis of 3-Chlorobenzaldehyde Oxime: A
Validated Protocol
The synthesis of oximes from aldehydes or ketones is a fundamental transformation known as

oximation. The reaction involves the nucleophilic attack of hydroxylamine on the carbonyl

carbon. The protocol detailed here is adapted from a modern, efficient, and environmentally

conscious solid-state grinding method, which often leads to higher yields and shorter reaction

times by obviating the need for bulk solvents.[6]

Causality of Experimental Choices
Reactants: The core reaction occurs between the aldehyde group of 3-Chlorobenzaldehyde

and hydroxylamine hydrochloride.

Base: Hydroxylamine is used as its hydrochloride salt for stability. A base, anhydrous sodium

carbonate, is required to neutralize the HCl salt, liberating the free hydroxylamine

nucleophile to react with the aldehyde.

Method: Solid-state grinding provides intimate contact between reactants, increasing

reaction efficiency without requiring a solvent for dissolution, thus simplifying workup and
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reducing chemical waste.[6]

Experimental Workflow Diagram

Reactant Preparation

Reaction

Workup & Isolation

3-Chlorobenzaldehyde

Combine reactants in a mortar

Hydroxylamine Hydrochloride Anhydrous Sodium Carbonate

Grind thoroughly at room temperature (2-5 min)

Mechanical Agitation

Add deionized water to the mixture

Reaction Completion

Filter the resulting solid precipitate

Wash solid with cold water

Dry the solid product under vacuum

Final Product:
3-Chlorobenzaldehyde Oxime

Purified Solid
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Click to download full resolution via product page

Caption: Workflow for the solvent-free synthesis of 3-Chlorobenzaldehyde oxime.

Step-by-Step Synthesis Protocol
Reactant Preparation: In a clean, dry agate mortar, combine 3-Chlorobenzaldehyde (1

equivalent), hydroxylamine hydrochloride (1 equivalent), and anhydrous sodium carbonate

(1.5 equivalents).[6] For example, use 2 mmol (0.282 g) of the aldehyde, 2 mmol (0.139 g) of

hydroxylamine hydrochloride, and 3 mmol (0.318 g) of sodium carbonate.[6]

Reaction Execution: Grind the mixture thoroughly using a pestle at ambient room

temperature for approximately 2-5 minutes. The progress of the reaction can often be

monitored by a change in the consistency of the solid mixture.

Product Isolation: Upon completion of the reaction, add approximately 10 mL of deionized

water to the mortar to dissolve the inorganic salts (NaCl and excess Na₂CO₃).

Purification: Filter the resulting solid precipitate using a Büchner funnel. Wash the collected

solid with a small amount of cold deionized water to remove any residual water-soluble

impurities.

Drying: Dry the purified white solid product under vacuum to yield 3-Chlorobenzaldehyde
oxime.

Characterization: Confirm the identity and purity of the product using standard analytical

techniques such as ¹H NMR spectroscopy, melting point determination, and FTIR

spectroscopy.

Applications in Research and Drug Development
3-Chlorobenzaldehyde oxime is not typically an end-product but rather a valuable

intermediate. Its utility stems from two key features:

The Oxime Functional Group: It can be readily hydrolyzed back to the aldehyde, reduced to

an amine, or rearranged (e.g., Beckmann rearrangement) to form an amide. This flexibility
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makes it a protected form of an aldehyde or a precursor to other nitrogen-containing

functionalities.

The Chlorinated Aromatic Ring: The chlorine atom activates the ring and provides a handle

for further molecular elaboration. It can be a site for nucleophilic aromatic substitution or

participate in various palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Heck,

Buchwald-Hartwig), allowing for the construction of complex molecular scaffolds.[1]

These features make it a relevant starting material for synthesizing libraries of compounds for

screening in drug discovery programs, particularly for developing novel therapeutic agents.

Safety, Handling, and Storage
As a responsible scientist, proper handling of all chemicals is non-negotiable. 3-
Chlorobenzaldehyde oxime and its precursor, 3-Chlorobenzaldehyde, require careful

management.

Hazard Identification
Skin and Eye Irritation: Both 3-Chlorobenzaldehyde and its oxime derivative are classified as

skin and eye irritants.[7][8][9][10] Direct contact should be avoided.

Respiratory Irritation: Inhalation of dust or vapors may cause respiratory tract irritation.[7][8]

[9][11]

Sensitization: May cause skin sensitization upon repeated contact.[7]

Handling and Personal Protective Equipment (PPE)
Ventilation: Always handle this compound in a well-ventilated area or a chemical fume hood.

[9][11]

Gloves: Wear suitable chemical-resistant gloves (e.g., nitrile).[7][9][12]

Eye Protection: Use safety glasses with side shields or chemical goggles.[7][9][12]

Lab Coat: A standard lab coat should be worn to protect clothing and skin.
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Storage
Container: Store in a tightly closed container in a cool, dry place.[11]

Incompatibilities: Keep away from strong oxidizing agents and strong bases.[7][8][9]

Conclusion
3-Chlorobenzaldehyde oxime is a foundational building block in synthetic chemistry with

significant potential in the development of novel pharmaceuticals and materials. Its definitive

identification via CAS number 34158-71-9 is the first step in its proper scientific use. The

solvent-free synthesis protocol presented herein offers an efficient, reliable, and

environmentally conscious method for its preparation. By adhering to rigorous safety and

handling protocols, researchers can confidently and safely leverage the synthetic versatility of

this important chemical intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.synchem.de/product/3-chlorobenzaldehyde-oxime/
https://www.sigmaaldrich.com/US/en/product/aldrich/l169935
https://www.echemi.com/produce/pr220804403829-e-3-chlorobenzaldehyde-oxime.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-benzaldehyde-oxime
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-benzaldehyde-oxime
https://asianpubs.org/index.php/ajchem/article/download/13802/13776/13837
https://datasheets.scbt.com/sc-238520.pdf
https://www.cdhfinechemical.com/images/product/msds/10_800615725_3-ChloroBenzaldehyde-CASNO-587-04-2-MSDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-3chlorobenzaldehyde-CASNO-587-04-2734F-EN.aspx
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4600%2F4647-7-04.pdf
https://www.fishersci.com/store/msds?partNumber=AC108610250&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/aldrich/124974
https://www.benchchem.com/product/b1353261/docs#3-chlorobenzaldehyde-oxime-cas-number-lookup
https://www.benchchem.com/product/b1353261/docs#3-chlorobenzaldehyde-oxime-cas-number-lookup
https://www.benchchem.com/product/b1353261/docs#3-chlorobenzaldehyde-oxime-cas-number-lookup
https://www.benchchem.com/product/b1353261/docs#3-chlorobenzaldehyde-oxime-cas-number-lookup
https://www.benchchem.com/product/b1353261?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1353261?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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